Cas no 2287263-00-5 (2-Amino-2-[3-[(2,6-dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid)

• Product Name: 2-Amino-2-[3-[(2,6-dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid
• CAS No: 2287263-00-5
• MF: C₁₄H₁₅Cl₂NO₂
• MW: 300.180402040482
• CID: 6390718
• PubChem ID: 137945722
• Update Time: 2025-06-08

2-Amino-2-[3-[(2,6-dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6761277
• 2287263-00-5
• 2-amino-2-{3-[(2,6-dichlorophenyl)methyl]bicyclo[1.1.1]pentan-1-yl}acetic acid
• 2-Amino-2-[3-[(2,6-dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid

• Inchi： 1S/C14H15Cl2NO2/c15-9-2-1-3-10(16)8(9)4-13-5-14(6-13,7-13)11(17)12(18)19/h1-3,11H,4-7,17H2,(H,18,19)
• InChI Key： KQSUHORUEILRHV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC12CC(C(C(=O)O)N)(C1)C2)Cl

Computed Properties

• Exact Mass: 299.0479841g/mol
• Monoisotopic Mass: 299.0479841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-2-[3-[(2,6-dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid

Introduction to 2-Amino-2-[3-[(2,6-dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic Acid (CAS No: 2287263-00-5)

2-Amino-2-[3-[(2,6-dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid, identified by its CAS number 2287263-00-5, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules characterized by a bicyclic framework, specifically a bicyclo[1.1.1]pentanyl moiety, which is appended with an amino group and an acetic acid side chain. The presence of a 2,6-dichlorophenylmethyl substituent further enhances its structural complexity and may contribute to its pharmacological profile.

The bicyclo[1.1.1]pentanyl core is a fused three-membered ring system that introduces conformational constraints, making it an attractive scaffold for drug design. This structural motif has been explored in various therapeutic contexts, including the development of central nervous system (CNS) drugs and enzyme inhibitors, due to its ability to mimic certain natural products and interact with biological targets in a specific manner. The incorporation of the amino group and the acetic acid moiety at the 2-position of the bicyclic system suggests potential for further derivatization, allowing for the exploration of diverse pharmacological effects.

Recent advancements in medicinal chemistry have highlighted the importance of bicyclic compounds in drug discovery. These molecules often exhibit improved metabolic stability, better blood-brain barrier penetration, and enhanced binding affinity compared to their acyclic counterparts. The specific substitution pattern in 2-Amino-2-[3-[(2,6-dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid, particularly the 2,6-dichlorophenylmethyl group, may confer unique interactions with biological targets such as enzymes or receptors. This has prompted researchers to investigate its potential as a lead compound or intermediate in the synthesis of novel therapeutic agents.

The acetic acid side chain present in this compound is a common pharmacophore that can participate in hydrogen bonding interactions within biological systems. Such interactions are crucial for modulating enzyme activity and receptor binding affinity. Additionally, the dichlorophenyl ring system introduces electron-withdrawing effects that can influence the electronic properties of the molecule, thereby affecting its reactivity and binding characteristics. These features make CAS No 2287263-00-5 a promising candidate for further exploration in medicinal chemistry.

In the context of current research trends, there is growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs). Bicyclic compounds like 2-Amino-2-[3-[(2,6-dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid are well-suited for this purpose due to their rigid structures and ability to mimic peptide binding modes. The unique combination of substituents on this molecule may enable it to disrupt key PPIs involved in diseases such as cancer or inflammatory disorders. Preliminary studies have suggested that derivatives of this compound could exhibit inhibitory activity against certain enzymes or receptors relevant to these conditions.

The synthesis of CAS No 2287263-00-5 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies may include ring-closing metathesis, nucleophilic substitution reactions, and protection-deprotection schemes to introduce the desired functional groups at specific positions on the bicyclic core. Advances in synthetic methodologies have enabled chemists to access complex structures like this one with greater efficiency, facilitating rapid screening for biological activity.

From a computational chemistry perspective, molecular modeling techniques can be employed to predict the binding mode of 2-Amino-2-[3-[(2,6-dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid to biological targets such as enzymes or receptors. These studies can provide valuable insights into how the molecule interacts with its intended target and guide further structural modifications to improve potency and selectivity. High-throughput virtual screening (HTVS) has also been utilized to identify potential hits from large libraries of compounds like this one.

The pharmacokinetic properties of CAS No 2287263-00-5 are another critical aspect that needs to be evaluated during drug development. Factors such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) must be carefully considered to ensure that the compound behaves appropriately in vivo. Techniques such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize these properties.

In conclusion,CAS No 2287263-00-5, corresponding to 2-Amino-2-[3-[(2,6-dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid, represents an intriguing compound with potential applications in pharmaceutical research. Its unique structural features make it a valuable scaffold for designing novel therapeutic agents targeting various diseases. Further exploration through synthetic chemistry,computational modeling, and biological testing will be essential to fully elucidate its pharmacological profile and therapeutic potential.